Cas no 140863-14-5 (Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester)

Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester structure
140863-14-5 structure
Product Name:Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester
CAS No:140863-14-5
MF:C12H10N2O2
MW:214.220002651215
CID:1297360
Update Time:2024-08-03

Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester
    • Inchi: 1S/C12H10N2O2/c1-16-12(15)11-8-9(4-6-13)2-3-10(11)5-7-14/h2-3,8H,4-5H2,1H3
    • InChI Key: GDLWZRDMPYVHAU-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC(CC#N)=CC=C1CC#N

Computed Properties

  • Exact Mass: 214.0743

Experimental Properties

  • Density: 1.191±0.06 g/cm3(Predicted)
  • Boiling Point: 433.9±45.0 °C(Predicted)
  • PSA: 73.88
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